Cas no 207463-35-2 (5-(Naphthalen-1-ylmethyl)-1,3-thiazol-2-amine)

• Product Name: 5-(Naphthalen-1-ylmethyl)-1,3-thiazol-2-amine
• CAS No: 207463-35-2
• MF: C₁₄H₁₂N₂S
• MW: 240.323481559753
• MDL: MFCD00547830
• CID: 2114561
• PubChem ID: 691968
• Update Time: 2025-04-21

5-(Naphthalen-1-ylmethyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-naphthalenylmethyl)-2-Thiazolamine
• CS-0244632
• Enamine_000606
• 5-[(naphthalen-1-yl)methyl]-1,3-thiazol-2-amine
• Z56777211
• EN300-28589
• AKOS000134295
• 207463-35-2
• 5-(Naphthalen-1-ylmethyl)thiazol-2-amine
• G68226
• AB00074437-01
• DTXSID801278917
• DA-38835
• Oprea1_253997
• 5-(naphthalen-1-ylmethyl)-1,3-thiazol-2-amine
• 5-(1-naphthylmethyl)-1,3-thiazol-2-amine
• MFCD00547830
• HMS1395L12
• STK867239
• 2-amino-5-(1-naphthylmethyl)thiazole
• SCHEMBL13779248
• Oprea1_085476
• AG-690/12764069
• WAY-382571
• HIA46335
• 5-(Naphthalen-1-ylmethyl)-1,3-thiazol-2-amine

• MDL： MFCD00547830
• Inchi： 1S/C14H12N2S/c15-14-16-9-12(17-14)8-11-6-3-5-10-4-1-2-7-13(10)11/h1-7,9H,8H2,(H2,15,16)
• InChI Key： WKKWSBMLQGKXKT-UHFFFAOYSA-N
• SMILES： S1C(N)=NC=C1CC1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 240.07211956g/mol
• Monoisotopic Mass: 240.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 448.2±14.0 °C at 760 mmHg
• Flash Point: 224.9±20.1 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-(Naphthalen-1-ylmethyl)-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)